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Compound of Interest

Compound Name: 2-Methylhexanal

Cat. No.: B3058890

An In-depth Technical Guide to the Physicochemical Properties of 2-Methylhexanal

Introduction

2-Methylhexanal, a branched-chain fatty aldehyde, is an organic compound with significance
in the flavor and fragrance industry.[1][2] It belongs to the class of medium-chain aldehydes,
which are characterized by an aldehyde functional group with a chain length of six to twelve
carbon atoms.[3][4] This technical guide provides a comprehensive overview of the core
physicochemical properties of 2-Methylhexanal, detailed experimental protocols for their
determination, and logical diagrams to illustrate key concepts, designed for researchers,
scientists, and professionals in drug development.

Chemical Identity

Identifier Value

IUPAC Name 2-methylhexanal[2][5]

Synonyms Hexanal, 2-methyl-; 2-Methylhexanaldehyde;
(+/-)-2-Methylhexanal[2][6][7]

CAS Number 925-54-2[7][8]

Molecular Formula C7H140[2][6][7]

Molecular Weight 114.19 g/mol [2][6][9]

Canonical SMILES CCCcCC(C)C=0[2][51I6]

InChl Key BHVGMUDWABJINRC-UHFFFAOY SA-N[2][5][7]
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Physicochemical Data

The following tables summarize the key physical and chemical properties of 2-Methylhexanal.

Property Value Conditions
Colorless clear liquid
Appearance ]
(estimated)
Boiling Point 139.00 to 141.00 °CJ[1] @ 760.00 mm Hg
141.2 °C[6][10] @ 760 mmHg

143.73 °C (estimate)[9][11]

Melting Point -43.35 °C (estimate)[9][11]

Density 0.80100 to 0.80700 g/cm3[1] @ 25.00 °C

0.805 g/cm?3[6][10]

0.8225 g/cm? (estimate)[9][11]

Refractive Index 1.41100 to 1.41700[1] @ 20.00 °C
1.403[6][10]

Vapor Pressure 5.920000 mmHg[1][6] @ 25.00 °C (estimated)
Flash Point 90.00 °F (32.22 °C)[1] TCC

32.6 °C[6][10]

Table 2: Solubility and Partitioning
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Property Value Conditions
Solubility in Water 1348 mg/L (estimated)[1] @ 25 °C
Solubility in Organic Solvents Soluble in alcohol[1]

LogP (Octanol-Water Partition )
. 2.286 (estimated)[1][11]
Coefficient)

2.01160[6][10]

Table 3: Molecular Descriptors

Descriptor Value

Hydrogen Bond Donor Count 0[6]

Hydrogen Bond Acceptor Count 1[6]

Rotatable Bond Count 4[6]

Polar Surface Area 17.07 A2

Complexity 59.4[6]

Exact Mass 114.104465066 Dal6]

Experimental Protocols

The following are detailed methodologies for determining the key physicochemical properties of

2-Methylhexanal.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid samples.[12]
Apparatus:
o Thiele tube or similar heating apparatus (e.g., aluminum block)[13]

e Thermometer
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o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

Seal one end of a capillary tube by heating it in a flame.

Place a few drops of 2-Methylhexanal into the small test tube.

Invert the sealed capillary tube and place it into the test tube containing the sample.

Attach the test tube to a thermometer using a rubber band or wire. Ensure the sample is
level with the thermometer bulb.

Place the assembly into the Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

Gently heat the side arm of the Thiele tube.[13]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube. This occurs as the vapor pressure of the sample exceeds the atmospheric pressure.
[14]

Continue heating until a continuous and rapid stream of bubbles is observed.
Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.[12] Record this temperature.

Determination of Density

Apparatus:

o Pycnometer (specific gravity bottle) of a known volume
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e Analytical balance

o Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer.
» Weigh the empty, dry pycnometer on an analytical balance (m1).

« Fill the pycnometer with distilled water and place it in a constant temperature bath set to 25.0
°C until it reaches thermal equilibrium.

o Adjust the water level to the pycnometer's calibration mark, ensuring no air bubbles are
present. Dry the exterior and weigh it (m2).

o Empty and dry the pycnometer completely.
 Fill the pycnometer with 2-Methylhexanal and repeat step 3.
o Adjust the 2-Methylhexanal level to the calibration mark, dry the exterior, and weigh it (m3).

e The density of 2-Methylhexanal is calculated using the formula: Density = [(m3 - m1) / (m2 -
m1)] * Density of water at 25.0 °C

Determination of Solubility in Water

This protocol provides a qualitative and semi-quantitative assessment of solubility.
Apparatus:

e Small test tubes

» \ortex mixer

o Graduated pipettes

Procedure:
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e Place a known volume (e.g., 0.1 mL) or mass (e.g., 100 mg) of 2-Methylhexanal into a test
tube.

e Add a small portion (e.g., 0.5 mL) of deionized water to the test tube.
 Vigorously agitate the mixture using a vortex mixer for 1-2 minutes.

o Observe the mixture. If the 2-Methylhexanal has completely dissolved (forming a single
clear phase), it is considered soluble at that concentration.

« Ifitis not fully dissolved, continue to add water in known increments (e.g., 0.5 mL), agitating
after each addition, until the compound dissolves or a total of 3.0 mL has been added.[15]

o Solubility can be classified based on the amount of solvent required. For quantitative
determination, analytical techniques such as gas chromatography would be required to
measure the concentration of the analyte in the aqueous phase of a saturated solution.

Visualizations
Logical Classification of 2-Methylhexanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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